Cas no 2171519-26-7 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid
• CAS No: 2171519-26-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5814576
• PubChem ID: 165583462
• Update Time: 2025-06-08

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid
• 2171519-26-7
• EN300-1524753
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-4,4-dimethylpentanoic acid

• Inchi： 1S/C28H36N2O5/c1-18(25(31)30-24(26(32)33)16-28(2,3)4)10-9-15-29-27(34)35-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,18,23-24H,9-10,15-17H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： HUZRTNXJYZMEGT-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C)C(NC(C(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid

Comprehensive Overview of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid (CAS No. 2171519-26-7)

In the realm of peptide synthesis and pharmaceutical research, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid (CAS No. 2171519-26-7) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in producing high-purity peptides for therapeutic and diagnostic applications. The compound's unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a branched alkyl chain, makes it a versatile building block for designing complex peptide architectures.

The growing demand for custom peptide synthesis and bioconjugation has propelled the relevance of CAS No. 2171519-26-7. Researchers are increasingly exploring its potential in drug development, particularly for targeting protein-protein interactions and enzyme inhibition. Its Fmoc group ensures selective deprotection under mild conditions, a critical feature for maintaining peptide integrity during synthesis. This aligns with the current trend toward green chemistry, as it minimizes harsh reagent use and reduces waste generation.

One of the most searched questions in peptide chemistry is: "How does Fmoc-SPPS compare to Boc-SPPS?" Here, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid exemplifies the advantages of Fmoc-based strategies, such as compatibility with acid-labile side chains and milder deprotection conditions. This compound’s sterically hindered structure also contributes to improved solubility in organic solvents, addressing common challenges in peptide assembly.

In the context of personalized medicine, CAS No. 2171519-26-7 is being investigated for its role in creating peptide-based therapeutics tailored to individual patient profiles. Its incorporation into drug delivery systems, such as nanocarriers and hydrogels, is another area of active research. The compound’s hydrophobic moieties enhance interactions with lipid membranes, making it valuable for designing cell-penetrating peptides (CPPs), a hot topic in oncology and neurology research.

From an industrial perspective, scalability and cost-effectiveness are paramount. The synthesis of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid has been optimized to meet GMP standards, ensuring its suitability for large-scale production. This is particularly relevant given the rising interest in peptide vaccines and biologics, where purity and reproducibility are critical. Analytical techniques like HPLC and mass spectrometry are routinely employed to validate its quality, a practice underscored by regulatory guidelines.

Environmental sustainability is another key concern among researchers. The compound’s Fmoc protection aligns with efforts to reduce toxic byproducts, as it can be removed using non-hazardous reagents like piperidine. This resonates with the broader shift toward eco-friendly synthesis methods, a frequently searched topic in academic and industrial forums.

In summary, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4-dimethylpentanoic acid (CAS No. 2171519-26-7) represents a cornerstone in modern peptide chemistry. Its applications span from drug discovery to material science, driven by its structural versatility and compatibility with sustainable practices. As the field advances, this compound is poised to play a pivotal role in addressing unmet medical needs and technological challenges.